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Compound of Interest

Compound Name: Longiborneol

Cat. No.: B1675060 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Longiborneol, a flammable solid commonly used in research and

development. Adherence to these procedures is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. This guide is intended for

researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Assessment
Longiborneol is classified as a flammable solid. While a specific Safety Data Sheet (SDS) for

Longiborneol is not widely available, data from structurally similar compounds, such as

Borneol and Isoborneol, indicate a flammability hazard. Therefore, it must be handled and

disposed of as a flammable hazardous waste.

Key Hazards:

Flammability: Easily ignited by heat, sparks, or flames.[1][2][3]

Incompatibility: Reacts with oxidizing agents, acids, and bases.[2][4]

Personal Protective Equipment (PPE) during handling and disposal:

Nitrile gloves

Chemical splash goggles
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Fully-buttoned lab coat

Quantitative Data and Physical Properties
The following table summarizes the known physical and chemical properties of Longiborneol.
This information is crucial for its proper handling and in determining the appropriate disposal

route.

Property Value Source

Appearance White to pale yellow crystals The Good Scents Company[5]

Melting Point
106.00 to 107.00 °C @ 760.00

mm Hg
The Good Scents Company[5]

Boiling Point
130.00 to 150.00 °C @ 760.00

mm Hg
The Good Scents Company[5]

Flash Point 248.00 °F (120.00 °C) The Good Scents Company[5]

Solubility
Soluble in alcohol; Insoluble in

water
The Good Scents Company[5]

Step-by-Step Disposal Protocol
The disposal of Longiborneol must be managed as a hazardous waste. Under the Resource

Conservation and Recovery Act (RCRA), generators of hazardous waste are responsible for its

safe management from "cradle-to-grave."

Step 1: Waste Identification and Classification

Based on its flammability, Longiborneol waste should be classified as a D001 Ignitable

Waste under RCRA regulations.[6]

Step 2: Waste Collection and Storage

Container: Use a designated, compatible, and properly sealed hazardous waste container.

Polyethylene containers are often suitable.[4]
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Labeling: Clearly label the container with "Hazardous Waste," "Longiborneol," and the

associated hazards (e.g., "Flammable Solid").

Segregation: Store the waste container in a designated, well-ventilated area, away from

heat, sparks, open flames, and incompatible materials such as oxidizers, acids, and bases.

[2][4] A flammable storage cabinet is recommended.[2]

Accumulation: Adhere to your institution's and local regulations regarding the maximum

accumulation time for hazardous waste.

Step 3: Arrange for Professional Disposal

Contact: Coordinate with your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal company.[1][3]

Manifest: Ensure a hazardous waste manifest is completed to track the waste from your

facility to the final disposal site.

Transportation: The waste must be transported by a licensed hazardous waste transporter.

[3]

Important Considerations:

DO NOT dispose of Longiborneol down the drain or in the regular trash.[2][4]

DO NOT attempt to neutralize or treat Longiborneol waste in the laboratory without specific,

approved protocols and proper safety controls.

In case of a spill, evacuate the area if there is a risk of fire. For small spills, and if properly

trained, sweep up the material carefully with spark-resistant tools to avoid generating dust

and place it in a sealed container for disposal as hazardous waste.[4]

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process for the proper disposal of

Longiborneol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1675060?utm_src=pdf-body
https://www.purdue.edu/ehps/rem/documents/sops/sopflammablesolids.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Flammable-Solids_SOP_Template.docx
https://www.purdue.edu/ehps/rem/documents/sops/sopflammablesolids.docx
https://www.greenflow.com/blog/how-to-safely-dispose-of-highly-flammable-chemicals
https://samex-env.com/blog/hazardous-waste-management-for-flammable-solids
https://samex-env.com/blog/hazardous-waste-management-for-flammable-solids
https://www.benchchem.com/product/b1675060?utm_src=pdf-body
https://www.purdue.edu/ehps/rem/documents/sops/sopflammablesolids.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Flammable-Solids_SOP_Template.docx
https://www.benchchem.com/product/b1675060?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Flammable-Solids_SOP_Template.docx
https://www.benchchem.com/product/b1675060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Longiborneol Disposal Workflow
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Caption: Logical workflow for the proper disposal of Longiborneol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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